Cas no 1114600-41-7 (ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate)
ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate
- ethyl 4-(1-{6-[(4-methylphenyl)sulfanyl]pyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate
- ethyl 4-[[1-[6-(4-methylphenyl)sulfanylpyridazin-3-yl]piperidine-3-carbonyl]amino]piperidine-1-carboxylate
- VU0626996-1
- F3407-4206
- AKOS021695871
- AKOS001945260
- 1114600-41-7
- ethyl 4-(1-(6-(p-tolylthio)pyridazin-3-yl)piperidine-3-carboxamido)piperidine-1-carboxylate
-
- Inchi: 1S/C25H33N5O3S/c1-3-33-25(32)29-15-12-20(13-16-29)26-24(31)19-5-4-14-30(17-19)22-10-11-23(28-27-22)34-21-8-6-18(2)7-9-21/h6-11,19-20H,3-5,12-17H2,1-2H3,(H,26,31)
- InChI Key: NIYTUHQOFANFED-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C1=CC=C(N=N1)N1CCCC(C(NC2CCN(C(=O)OCC)CC2)=O)C1
Computed Properties
- Exact Mass: 483.23041111g/mol
- Monoisotopic Mass: 483.23041111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 113Ų
ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-4206-2μmol |
ethyl 4-(1-{6-[(4-methylphenyl)sulfanyl]pyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate |
1114600-41-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4206-1mg |
ethyl 4-(1-{6-[(4-methylphenyl)sulfanyl]pyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate |
1114600-41-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4206-2mg |
ethyl 4-(1-{6-[(4-methylphenyl)sulfanyl]pyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate |
1114600-41-7 | 2mg |
$59.0 | 2023-09-10 |
ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate
Ethyl 4-(1-{6-(4-Methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate: A Comprehensive Overview
Ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate, with CAS No. 1114600-41-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as Ethyl 4-(...) due to its intricate structure, is characterized by its unique combination of functional groups and structural motifs that contribute to its potential biological activity. The molecule incorporates a piperidine ring, a pyridazine moiety, and a sulfanyl group, all of which play pivotal roles in its chemical properties and interactions.
The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted reactions have enabled more efficient and scalable production of such complex molecules. The piperidine ring serves as a versatile scaffold, often observed in bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The pyridazine moiety, on the other hand, is known for its aromatic stability and potential for π–π interactions, which are critical in drug design.
One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. Studies have shown that the sulfanyl group can act as a bioisostere, offering alternative modes of action compared to traditional functional groups. This feature makes the compound an attractive candidate for exploring new drug mechanisms. Recent research has focused on evaluating its activity against various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer and neurodegenerative diseases.
In terms of pharmacokinetics, the ethoxycarbonyl group at the terminus of the molecule may influence its absorption, distribution, metabolism, and excretion (ADME) properties. This group can enhance solubility and permeability, which are essential for achieving effective drug delivery. Additionally, the presence of the methylphenylsulfanyl group introduces lipophilicity into the molecule, potentially improving its bioavailability while maintaining sufficient polar character for target binding.
The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its three-dimensional structure and confirm its purity. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its interactions with biological systems.
Looking ahead, ongoing research aims to further optimize this compound's pharmacological profile through systematic modifications. For instance, altering substituents on the pyridazine ring or modifying the piperidine side chains could enhance selectivity or reduce off-target effects. Collaborative efforts between chemists and biologists are expected to yield deeper insights into its mechanism of action and therapeutic potential.
In conclusion, ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate represents a promising lead compound in drug discovery. Its intricate structure combines multiple functional groups with diverse biological roles, making it a subject of interest for both academic research and industrial applications. As advancements in synthetic methodology and computational modeling continue to evolve, this compound may pave the way for innovative treatments addressing unmet medical needs.
1114600-41-7 (ethyl 4-(1-{6-(4-methylphenyl)sulfanylpyridazin-3-yl}piperidine-3-amido)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)